![molecular formula C13H9N3O3 B2704517 3-oxo-4-phenyl-2,3-dihydro-1H-pyrazolo[3,4-b]pyridine-6-carboxylic acid CAS No. 1219540-40-5](/img/structure/B2704517.png)
3-oxo-4-phenyl-2,3-dihydro-1H-pyrazolo[3,4-b]pyridine-6-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“3-oxo-4-phenyl-2,3-dihydro-1H-pyrazolo[3,4-b]pyridine-6-carboxylic acid” is a chemical compound that belongs to the class of pyrazolopyridines . Pyrazolopyridines are heterocyclic chemical compounds with a natural or synthetic origin. Their nitrogen-based hetero-aromatic ring structure represented a remarkable scaffold for the synthesis and development of many new promising drugs .
Synthesis Analysis
The synthesis of pyrazolo[3,4-b]pyridine derivatives has been reported in several studies . One method involves the use of 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline at room temperature under ethanol in the presence of amorphous carbon-supported sulfonic acid (AC-SO3H) as the catalyst .Molecular Structure Analysis
The molecular structure of pyrazolo[3,4-b]pyridine derivatives has been investigated in several studies . The structure is characterized by a nitrogen-based hetero-aromatic ring, which is a key feature of these compounds .Chemical Reactions Analysis
The chemical reactions involving pyrazolo[3,4-b]pyridine derivatives have been explored in various studies . One notable reaction is the synthesis of ethyl 6-amino-3-methyl-1,4-diphenyl-4,5,6,7-tetra-hydro-1H-pyrazolopyridine-5-carboxylate, which was carried out using 6-amino-3-methyl-1,4-diphenyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile and aniline .Scientific Research Applications
Structural and Spectral Analysis
Research has been conducted on the structure and vibrational spectra of similar pyrazolo[3,4-b]pyridine derivatives. Theoretical and experimental investigations have provided insights into their solid-phase FT-IR and FT-Raman spectra, with studies revealing details about their structural optimizations and vibrational characteristics through density functional theory (DFT) and other methods. Such research aids in understanding the fundamental properties and potential applications of these compounds in various fields, including materials science and pharmaceutical development (Khaled Bahgat, Nazm Al-Den Jasem, & T. El‐Emary, 2009).
Functionalization and Reactivity
Studies on the functionalization reactions of pyrazolo[3,4-b]pyridine derivatives have demonstrated their versatility in organic synthesis. For example, the conversion of pyrazole-3-carboxylic acids into various amides and other derivatives showcases the reactivity of these compounds, paving the way for the creation of a wide array of new substances with potential application in drug development and material science (İ. Yıldırım, F. Kandemirli, & E. Demir, 2005).
Creation of Chemical Libraries
The generation of libraries of fused pyridine-4-carboxylic acids, including the pyrazolo[3,4-b]pyridines, through Combes-type reactions demonstrates the compound's utility in combinatorial chemistry. This application is crucial for pharmaceutical research and development, where such libraries are screened for bioactive compounds with therapeutic potential (D. Volochnyuk et al., 2010).
Development of Anticoagulant Intermediates
The synthesis of specific pyrazolo[3,4-c]pyridine derivatives has been linked to the production of intermediates for anticoagulants like apixaban. This highlights the compound's importance in the development of life-saving medications, indicating a significant pharmaceutical application (Qing Wang et al., 2017).
Antiallergic and Antibacterial Agents
Research into the synthesis of antiallergic and antibacterial agents based on pyrazolo[3,4-b]pyridine derivatives showcases the potential of these compounds in creating new treatments for allergies and bacterial infections. This is a clear indication of their valuable contribution to medical and pharmaceutical sciences (A. Nohara et al., 1985).
Mechanism of Action
The mechanism of action of these compounds often involves interaction with specific biological targets, leading to changes in cellular processes and biochemical pathways. The exact targets and pathways affected can vary greatly depending on the specific structure and functional groups present in the compound .
Pharmacokinetics, including absorption, distribution, metabolism, and excretion (ADME) properties, are also crucial factors that influence the bioavailability and efficacy of these compounds. These properties can be influenced by various factors, including the compound’s chemical structure, the route of administration, and the patient’s physiological condition .
The result of the compound’s action at the molecular and cellular level can lead to various effects, depending on the specific biological targets and pathways affected. These effects can range from changes in cell signaling and gene expression to the induction of cell death in the case of anticancer activity .
The action environment, including factors like pH, temperature, and the presence of other substances, can also influence the compound’s action, efficacy, and stability .
Properties
IUPAC Name |
3-oxo-4-phenyl-1,2-dihydropyrazolo[3,4-b]pyridine-6-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9N3O3/c17-12-10-8(7-4-2-1-3-5-7)6-9(13(18)19)14-11(10)15-16-12/h1-6H,(H,18,19)(H2,14,15,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ALVBTLYQUWDTAQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC(=NC3=C2C(=O)NN3)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.